1-[3-Amino-4-(trifluoromethyl)piperidin-1-yl]-2-methyl-2-phenylpropan-1-one;hydrochloride

• IUPAC Name: 1-[3-amino-4-(trifluoromethyl)piperidin-1-yl]-2-methyl-2-phenylpropan-1-one;hydrochloride
• InChI: InChI=1S/C16H21F3N2O.ClH/c1-15(2,11-6-4-3-5-7-11)14(22)21-9-8-12(13(20)10-21)16(17,18)19;/h3-7,12-13H,8-10,20H2,1-2H3;1H
• InChI Key: ZDNNKOOVVYSMGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C(=O)N2CCC(C(C2)N)C(F)(F)F.Cl
• Molecular Formula: C16H22ClF3N2O
• Molecular Weight: 350.80 g/mol
• CAS No.: 2418659-76-2

Description

1-[3-Amino-4-(trifluoromethyl)piperidin-1-yl]-2-methyl-2-phenylpropan-1-one;hydrochloride is a useful research compound. Its molecular formula is C16H22ClF3N2O and its molecular weight is 350.81. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Research on compounds with complex structures, similar to the one mentioned, often focuses on their pharmacological effects, binding affinities, and potential therapeutic uses. For example, studies on antihistamines like Bilastine reveal insights into the chemistry, pharmacokinetics, and analytical methods for quantifying these compounds in biological matrices (Sharma et al., 2021). These findings are crucial for developing new medications with improved efficacy and safety profiles.

Analytical Chemistry

Analytical and bioanalytical methods play a significant role in the quantification and analysis of pharmaceutical compounds. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used for the estimation and characterization of such compounds in various sample matrices, ensuring quality control and supporting pharmacokinetic studies (Rode & Tajne, 2021).

Medicinal Chemistry and Drug Development

The design and synthesis of novel compounds for therapeutic applications are a critical area of research. Studies exploring the structure-activity relationships of compounds with potential anticancer, antimalarial, or antimicrobial properties are particularly relevant. This involves investigating the mechanisms of action, cytotoxicity, and potential for overcoming drug resistance (Hossain et al., 2020).

Neuropharmacology

Research into the neuropharmacological effects of compounds, including their potential cognitive benefits or psychotropic effects, provides insights into the treatment of neurological disorders. Studies on nicotine and its analogs, for example, discuss the desensitization of nicotinic acetylcholine receptors and the implications for improving cognitive functions (Buccafusco et al., 2009).

Environmental and Toxicological Studies

The environmental persistence and toxicological impact of pharmaceuticals and synthetic compounds are also important research topics. Investigations into the degradation, bioaccumulation, and potential adverse effects on ecosystems and human health are crucial for assessing the environmental safety of new chemical entities (Bedoux et al., 2012).

Mechanism of Action

Mode of Action

It’s known that many compounds with similar structures interact with their targets by binding to specific sites, leading to changes in the target’s function .

Biochemical Pathways

Compounds with similar structures have been found to affect various biochemical pathways, leading to downstream effects .

Pharmacokinetics

One study suggests that a compound with a similar structure showed good bioavailability (30%) in in vivo studies .

Result of Action

It’s known that many compounds with similar structures can induce changes in cellular signaling pathways and induce apoptosis .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interaction with its targets . .